Cas no 1261858-77-8 (2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1261858-77-8
• MF: C₁₈HF₁₄N
• MW: 497.184893369675
• CID: 4925252
• Update Time: 2025-11-04

2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C18HF14N/c19-6-2(4-7(20)11(24)15(28)12(25)8(4)21)1-3(18(30,31)32)33-17(6)5-9(22)13(26)16(29)14(27)10(5)23/h1H
• InChI Key： WFGPMIVLTDCMMC-UHFFFAOYSA-N
• SMILES： FC1C(C2C(=C(C(=C(C=2F)F)F)F)F)=NC(C(F)(F)F)=CC=1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 647
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine

2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound CAS No. 1261858-77-8, also known as 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine, is a highly fluorinated aromatic heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates multiple fluorinated substituents on a pyridine ring. The presence of these substituents imparts distinctive electronic and physical properties, making it a valuable molecule for various applications.

The synthesis of 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine involves advanced methodologies in organic synthesis, including multi-component reactions and fluorination techniques. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the formation of the desired product. These advancements have not only improved the synthetic efficiency but also opened new avenues for the exploration of similar fluorinated pyridine derivatives.

One of the most notable features of this compound is its electronic structure. The presence of multiple electron-withdrawing groups, such as perfluorophenyl and trifluoromethyl substituents, significantly alters the electronic properties of the pyridine ring. This makes 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine an excellent candidate for applications in optoelectronic materials. Recent research has demonstrated its potential as a building block for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The strong electron-withdrawing effect enhances the molecule's ability to act as an electron acceptor, which is crucial for efficient charge transport in these devices.

In addition to its electronic properties, this compound exhibits remarkable thermal stability and chemical resistance due to the highly electronegative fluorine atoms in its structure. These characteristics make it suitable for use in high-temperature applications and harsh chemical environments. Recent studies have explored its potential as a stabilizing agent in polymer blends and composites, where it can improve the thermal and mechanical properties of the materials.

The structural uniqueness of 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine also lends itself to applications in drug discovery and medicinal chemistry. The fluorinated substituents can modulate the pharmacokinetic properties of a molecule, such as bioavailability and metabolic stability. Researchers have investigated its role as a scaffold for designing bioactive compounds targeting various therapeutic areas, including cancer and inflammation.

From an environmental perspective, the high stability of this compound raises questions about its biodegradability and potential impact on ecosystems. Recent eco-toxicological studies have been conducted to assess its behavior in different environmental media. These studies are essential for ensuring that the use of this compound aligns with sustainable practices and minimizes ecological risks.

In conclusion, CAS No. 1261858-77-8, or 2,4-Bis(perfluorophenyl)-3-fluoro-6-(trifluoromethyl)pyridine, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure, derived from advanced synthetic methodologies, offers exceptional electronic and physical properties that are highly desirable in modern materials science. As research continues to uncover new insights into its potential uses and environmental implications, this compound is poised to play a significant role in shaping future technological advancements.